Cas no 57625-31-7 (Piperenone)

• Product Name: Piperenone
• CAS No: 57625-31-7
• MF: C₂₂H₂₈O₆
• MW: 388.454127311707
• CID: 1080892
• PubChem ID: 36406703
• Update Time: 2025-05-20

Piperenone Chemical and Physical Properties

Names and Identifiers

• Piperenone
• [ "" ]
• NCGC00347723-02
• CS-0023099
• (2S,3R,3aS,7aR)-2-(3,4-dimethoxyphenyl)-3a,7a-dimethoxy-3-methyl-5-prop-2-enyl-3,7-dihydro-2H-1-benzofuran-6-one
• CHEMBL33562
• AKOS032949000
• FS-8761
• HY-N3053
• 57625-31-7

• Inchi： 1S/C22H28O6/c1-7-8-16-12-21(26-5)14(2)20(28-22(21,27-6)13-17(16)23)15-9-10-18(24-3)19(11-15)25-4/h7,9-12,14,20H,1,8,13H2,2-6H3/t14-,20+,21+,22-/m1/s1
• InChI Key： IYGFCSHMPLAHTK-WBBCYVCWSA-N
• SMILES： O1[C@H](C2C=CC(=C(C=2)OC)OC)[C@@H](C)[C@]2(C=C(CC=C)C(C[C@@]12OC)=O)OC

Computed Properties

• Exact Mass: 388.18900
• Monoisotopic Mass: 388.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 497.7±45.0 °C at 760 mmHg
• Flash Point: 215.1±28.8 °C
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 63.22000
• LogP: 3.61440
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Piperenone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD298604)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Piperenone

Recent Advances in Piperenone (57625-31-7) Research: A Comprehensive Review

Piperenone (CAS: 57625-31-7) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanisms of action, and potential uses in treating various diseases. This research brief aims to synthesize the latest findings on Piperenone, providing a comprehensive overview of its current status in drug development and therapeutic innovation.

One of the most notable advancements in Piperenone research is its role as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Piperenone exhibits potent inhibitory effects on key inflammatory pathways, including the NF-κB signaling cascade. The study utilized in vitro and in vivo models to validate its efficacy, showing significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Piperenone could be a promising candidate for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Piperenone has shown potential in oncology research. A recent preclinical study highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism involves the activation of caspase-dependent pathways and the suppression of anti-apoptotic proteins like Bcl-2. These results, published in Cancer Research, underscore the compound's potential as a chemotherapeutic adjunct, though further clinical trials are needed to confirm its safety and efficacy in humans.

Another area of interest is Piperenone's neuroprotective effects. Research conducted in 2024 revealed its ability to mitigate oxidative stress in neuronal cells, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study, featured in Neuropharmacology, employed advanced imaging techniques to demonstrate Piperenone's capacity to scavenge reactive oxygen species (ROS) and enhance mitochondrial function. These findings open new avenues for exploring its use in neurotherapeutics.

Despite these promising developments, challenges remain in the clinical translation of Piperenone. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have begun to tackle these questions, with some success in improving the compound's solubility and half-life through structural modifications. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing Piperenone toward clinical applications.

In conclusion, Piperenone (57625-31-7) represents a multifaceted compound with significant potential in anti-inflammatory, anticancer, and neuroprotective therapies. While preclinical data are encouraging, further research is essential to fully elucidate its mechanisms and optimize its pharmacological profile. The ongoing studies and collaborations in this field hold promise for translating these findings into tangible medical advancements.